![molecular formula C16H17FN2O2 B4892817 2-(4-fluorophenoxy)-N-(3-pyridinylmethyl)butanamide](/img/structure/B4892817.png)
2-(4-fluorophenoxy)-N-(3-pyridinylmethyl)butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-fluorophenoxy)-N-(3-pyridinylmethyl)butanamide is a chemical compound that belongs to the class of selective androgen receptor modulators (SARMs). It is also known by the name of Ostarine. Ostarine is a non-steroidal compound that has been developed for the treatment of muscle wasting and osteoporosis. It has been found to have anabolic effects on muscle tissue, which can help in the development of lean muscle mass.
Mechanism of Action
2-(4-fluorophenoxy)-N-(3-pyridinylmethyl)butanamide works by binding to the androgen receptor and stimulating the production of proteins that are involved in muscle growth. It also has a selective effect on the androgen receptor, which means that it targets specific tissues in the body, such as muscle and bone tissue, without affecting other tissues.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been found to increase muscle mass and strength, improve bone density, and reduce body fat. It has also been found to have a positive effect on insulin resistance and glucose metabolism.
Advantages and Limitations for Lab Experiments
2-(4-fluorophenoxy)-N-(3-pyridinylmethyl)butanamide has several advantages for lab experiments. It is a non-steroidal compound, which means that it does not have the same side effects as traditional anabolic steroids. It also has a selective effect on the androgen receptor, which means that it targets specific tissues in the body, making it a more effective and safer alternative to traditional anabolic steroids. However, it also has some limitations. It has a relatively short half-life, which means that it needs to be administered frequently to maintain its effects.
Future Directions
There are several future directions for the research on 2-(4-fluorophenoxy)-N-(3-pyridinylmethyl)butanamide. One direction is to study its potential use in the treatment of breast cancer. Another direction is to study its potential use in the treatment of muscle wasting and osteoporosis. Additionally, more research is needed to understand its mechanism of action and to develop more effective and safer this compound.
Synthesis Methods
The synthesis of 2-(4-fluorophenoxy)-N-(3-pyridinylmethyl)butanamide involves several steps. The first step involves the preparation of 4-fluorophenol by reacting 4-fluoronitrobenzene with sodium hydroxide. The second step involves the preparation of 3-(chloromethyl)pyridine by reacting 3-picoline with formaldehyde and hydrogen chloride. The third step involves the preparation of this compound by reacting 4-fluorophenol and 3-(chloromethyl)pyridine with butyronitrile in the presence of a base.
Scientific Research Applications
2-(4-fluorophenoxy)-N-(3-pyridinylmethyl)butanamide has been extensively studied for its potential therapeutic applications. It has been found to have anabolic effects on muscle tissue, which can help in the development of lean muscle mass. It has also been found to have potential in the treatment of osteoporosis and muscle wasting. In addition, it has been studied for its potential use in the treatment of breast cancer.
properties
IUPAC Name |
2-(4-fluorophenoxy)-N-(pyridin-3-ylmethyl)butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17FN2O2/c1-2-15(21-14-7-5-13(17)6-8-14)16(20)19-11-12-4-3-9-18-10-12/h3-10,15H,2,11H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DABDUULHSDELKX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NCC1=CN=CC=C1)OC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.